Cas no 2411221-36-6 (Methyl 4-cyano-1-[4-phenyl-1-(prop-2-enoyl)piperidine-4-carbonyl]piperidine-4-carboxylate)
Methyl 4-cyano-1-[4-phenyl-1-(prop-2-enoyl)piperidine-4-carbonyl]piperidine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
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- methyl 4-cyano-1-[4-phenyl-1-(prop-2-enoyl)piperidine-4-carbonyl]piperidine-4-carboxylate
- Z3672055391
- EN300-26587855
- 2411221-36-6
- Methyl 4-cyano-1-[4-phenyl-1-(prop-2-enoyl)piperidine-4-carbonyl]piperidine-4-carboxylate
-
- Inchi: 1S/C23H27N3O4/c1-3-19(27)25-15-11-23(12-16-25,18-7-5-4-6-8-18)20(28)26-13-9-22(17-24,10-14-26)21(29)30-2/h3-8H,1,9-16H2,2H3
- InChI Key: LKEFQRRBUGQSFU-UHFFFAOYSA-N
- SMILES: O=C(C1(C2C=CC=CC=2)CCN(C(C=C)=O)CC1)N1CCC(C#N)(C(=O)OC)CC1
Computed Properties
- Exact Mass: 409.20015635g/mol
- Monoisotopic Mass: 409.20015635g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 731
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 90.7Ų
Methyl 4-cyano-1-[4-phenyl-1-(prop-2-enoyl)piperidine-4-carbonyl]piperidine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26587855-1.0g |
methyl 4-cyano-1-[4-phenyl-1-(prop-2-enoyl)piperidine-4-carbonyl]piperidine-4-carboxylate |
2411221-36-6 | 95.0% | 1.0g |
$0.0 | 2025-03-20 |
Methyl 4-cyano-1-[4-phenyl-1-(prop-2-enoyl)piperidine-4-carbonyl]piperidine-4-carboxylate Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on Methyl 4-cyano-1-[4-phenyl-1-(prop-2-enoyl)piperidine-4-carbonyl]piperidine-4-carboxylate
Comprehensive Overview of Methyl 4-cyano-1-[4-phenyl-1-(prop-2-enoyl)piperidine-4-carbonyl]piperidine-4-carboxylate (CAS No. 2411221-36-6)
In the rapidly evolving field of pharmaceutical and organic chemistry, Methyl 4-cyano-1-[4-phenyl-1-(prop-2-enoyl)piperidine-4-carbonyl]piperidine-4-carboxylate (CAS No. 2411221-36-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its intricate piperidine backbone and functional groups such as cyano and carboxylate, is a subject of interest for researchers exploring novel drug candidates and synthetic methodologies. Its CAS number 2411221-36-6 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings.
The molecular structure of Methyl 4-cyano-1-[4-phenyl-1-(prop-2-enoyl)piperidine-4-carbonyl]piperidine-4-carboxylate incorporates a phenyl ring and an acryloyl moiety, which are pivotal for its reactivity and interaction with biological targets. These features align with current trends in small-molecule drug discovery, where researchers prioritize compounds with modular scaffolds for structure-activity relationship (SAR) studies. Given the growing demand for targeted therapies and precision medicine, this compound’s potential as a kinase inhibitor or protease modulator is under investigation, addressing common search queries like "piperidine derivatives in drug development" or "acrylamide-based bioactive molecules."
From a synthetic chemistry perspective, the ester and cyano groups in Methyl 4-cyano-1-[4-phenyl-1-(prop-2-enoyl)piperidine-4-carbonyl]piperidine-4-carboxylate offer versatile handles for further derivatization, making it a valuable intermediate in multistep organic synthesis. This aligns with the industry’s shift toward green chemistry and atom-economical processes, as highlighted by frequent searches for "sustainable synthetic routes for complex heterocycles." Laboratories focusing on high-throughput screening (HTS) may also find this compound relevant due to its compatibility with combinatorial chemistry techniques.
Analytical characterization of CAS No. 2411221-36-6 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring compliance with stringent quality control standards. These methods resonate with frequently searched topics like "analytical validation of pharmaceutical intermediates" or "spectroscopic data interpretation for novel compounds." Furthermore, the compound’s physicochemical properties—such as solubility, stability, and logP—are critical for formulation scientists optimizing drug delivery systems, a hot topic in pharmacokinetics research.
In the context of intellectual property and patent landscapes, Methyl 4-cyano-1-[4-phenyl-1-(prop-2-enoyl)piperidine-4-carbonyl]piperidine-4-carboxylate may feature in filings related to central nervous system (CNS) therapeutics or anti-inflammatory agents, reflecting broader industry trends. Searches for "patented piperidine derivatives" or "novel acrylamide applications in medicine" underscore the commercial and academic relevance of this molecule. Collaborative efforts between academia and biotech sectors further drive its exploration, particularly in orphan drug development for rare diseases.
To conclude, Methyl 4-cyano-1-[4-phenyl-1-(prop-2-enoyl)piperidine-4-carbonyl]piperidine-4-carboxylate (CAS No. 2411221-36-6) exemplifies the intersection of innovative chemistry and therapeutic potential. Its multifaceted applications—from medicinal chemistry to material science—position it as a compound of enduring interest, answering pressing questions in both scientific literature and search engine trends. As research progresses, its role in addressing unmet medical needs and advancing synthetic methodologies will likely expand, solidifying its place in the chemical innovation landscape.
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